Cas no 2166915-19-9 (3-(2-formyl-5-hydroxy-4-methoxyphenyl)prop-2-ynoic acid)

• Product Name: 3-(2-formyl-5-hydroxy-4-methoxyphenyl)prop-2-ynoic acid
• CAS No: 2166915-19-9
• MF: C₁₁H₈O₅
• MW: 220.178223609924
• CID: 5872686
• PubChem ID: 165579145
• Update Time: 2025-08-03

3-(2-formyl-5-hydroxy-4-methoxyphenyl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-formyl-5-hydroxy-4-methoxyphenyl)prop-2-ynoic acid
• EN300-1585637
• 2166915-19-9

• Inchi： 1S/C11H8O5/c1-16-10-5-8(6-12)7(4-9(10)13)2-3-11(14)15/h4-6,13H,1H3,(H,14,15)
• InChI Key： SFLSHEORTADOGD-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C#CC(=O)O)=C(C=O)C=1)O

Computed Properties

• Exact Mass: 220.03717335g/mol
• Monoisotopic Mass: 220.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83.8Ų

Additional information on 3-(2-formyl-5-hydroxy-4-methoxyphenyl)prop-2-ynoic acid

Comprehensive Overview of 3-(2-Formyl-5-hydroxy-4-methoxyphenyl)prop-2-ynoic Acid (CAS No. 2166915-19-9)

3-(2-Formyl-5-hydroxy-4-methoxyphenyl)prop-2-ynoic acid (CAS No. 2166915-19-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique propargylic acid moiety and aromatic aldehyde functional group, serves as a versatile intermediate in synthetic organic chemistry. Its molecular structure, featuring a hydroxy-methoxybenzaldehyde scaffold, makes it a valuable building block for the development of pharmaceuticals, agrochemicals, and advanced materials.

The growing interest in 3-(2-formyl-5-hydroxy-4-methoxyphenyl)prop-2-ynoic acid is driven by its potential applications in drug discovery and bioconjugation. Researchers are particularly intrigued by its ability to participate in click chemistry reactions, such as the Cu-catalyzed azide-alkyne cycloaddition (CuAAC), which is widely used in biopharmaceuticals and diagnostics. This compound's reactive alkyne group and aldehyde functionality enable selective modifications, making it a key player in the design of targeted therapeutics and proteolysis-targeting chimeras (PROTACs)—a hot topic in modern drug development.

In the context of sustainability and green chemistry, 3-(2-formyl-5-hydroxy-4-methoxyphenyl)prop-2-ynoic acid aligns with the demand for eco-friendly synthetic routes. Its derivatives are being explored as biodegradable materials and photocatalysts, addressing global concerns about environmental impact. Recent studies highlight its role in metal-free catalysis and visible-light-driven reactions, which are pivotal for reducing reliance on toxic reagents—a trending focus in academic and industrial research.

From a commercial perspective, the compound's CAS No. 2166915-19-9 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening and combinatorial chemistry. Suppliers and manufacturers often list it under synonyms such as 2-Formyl-5-hydroxy-4-methoxyphenylpropiolic acid, catering to diverse research needs. Its structure-activity relationship (SAR) studies are also a subject of interest, particularly in optimizing bioavailability and pharmacokinetic properties of lead compounds.

Emerging trends in AI-driven drug design have further amplified the importance of 3-(2-formyl-5-hydroxy-4-methoxyphenyl)prop-2-ynoic acid. Computational models leverage its molecular descriptors to predict interactions with biological targets, such as kinases and G-protein-coupled receptors (GPCRs). This synergy between experimental and in silico approaches underscores its potential in precision medicine—a field dominating current scientific discourse.

In summary, 3-(2-formyl-5-hydroxy-4-methoxyphenyl)prop-2-ynoic acid (CAS No. 2166915-19-9) exemplifies innovation at the intersection of chemistry and biotechnology. Its multifaceted applications—from covalent inhibitor design to smart material synthesis—position it as a compound of enduring scientific and commercial value. As research continues to unravel its capabilities, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable technology.